Cas no 2287279-90-5 ([3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287279-90-5
• MF: C₁₃H₁₅Cl₂N
• MW: 256.170901536942
• CID: 6441280
• PubChem ID: 137944566
• Update Time: 2025-05-17

[3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• {3-[(2,6-dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methanamine
• 2287279-90-5
• [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine
• EN300-6760630

• Inchi： 1S/C13H15Cl2N/c14-10-2-1-3-11(15)9(10)4-12-5-13(6-12,7-12)8-16/h1-3H,4-8,16H2
• InChI Key： DHFVOYCGNXTEKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC12CC(CN)(C1)C2)Cl

Computed Properties

• Exact Mass: 255.0581549g/mol
• Monoisotopic Mass: 255.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine

Comprehensive Overview of [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287279-90-5)

[3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine is a novel and highly specialized chemical compound with a unique structural framework. This compound, identified by its CAS No. 2287279-90-5, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its distinctive bicyclo[1.1.1]pentane core and functionalized amine group. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine features a bicyclo[1.1.1]pentane scaffold, which is known for its rigid and three-dimensional geometry. This structural motif is highly valued in medicinal chemistry as it can improve the pharmacokinetic properties of drug candidates. The presence of the 2,6-dichlorophenyl group further enhances the compound's potential for binding to specific biological targets, making it a promising candidate for further study.

One of the most frequently asked questions about [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine is its solubility and stability under various conditions. Preliminary studies suggest that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory handling and formulation. Its stability profile is also under investigation, with early data indicating that it remains stable at room temperature when stored under inert conditions.

In the context of current trends in pharmaceutical research, [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine aligns with the growing interest in sp3-rich and three-dimensional molecular architectures. These structural features are increasingly recognized for their ability to improve drug-like properties, such as bioavailability and target selectivity. As a result, this compound is being explored as a potential building block for the development of new therapeutics, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine involves multi-step organic transformations, with key steps including the construction of the bicyclo[1.1.1]pentane core and the subsequent introduction of the 2,6-dichlorophenyl moiety. Researchers are continually optimizing these synthetic routes to improve yields and scalability, which is critical for its potential commercialization and application in large-scale drug production.

Another area of interest is the compound's potential role in fragment-based drug discovery (FBDD). Given its compact and rigid structure, [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine could serve as a valuable fragment for screening against various biological targets. This approach is gaining traction in the pharmaceutical industry as a means to identify novel lead compounds with improved properties.

From a market perspective, the demand for innovative chemical entities like [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine is on the rise. Pharmaceutical companies and research institutions are actively seeking new molecular scaffolds to address unmet medical needs. This compound's unique structural features and potential therapeutic applications position it as a promising candidate for future development.

In summary, [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287279-90-5) represents an exciting area of research in modern medicinal chemistry. Its distinctive bicyclo[1.1.1]pentane core, combined with the functionalized amine group, offers numerous possibilities for drug discovery and development. As research progresses, this compound is expected to play a significant role in the creation of next-generation therapeutics.